Cas no 2138822-93-0 (2-Butenenitrile, 4-(4,4-dimethyl-1-piperidinyl)-2-methyl-)

• Product Name: 2-Butenenitrile, 4-(4,4-dimethyl-1-piperidinyl)-2-methyl-
• CAS No: 2138822-93-0
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5263109
• Update Time: 2025-05-22

2-Butenenitrile, 4-(4,4-dimethyl-1-piperidinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 4-(4,4-dimethyl-1-piperidinyl)-2-methyl-

• Inchi： 1S/C12H20N2/c1-11(10-13)4-7-14-8-5-12(2,3)6-9-14/h4H,5-9H2,1-3H3
• InChI Key： CWYRUMRVVRWDOP-UHFFFAOYSA-N
• SMILES： C(#N)C(C)=CCN1CCC(C)(C)CC1

Additional information on 2-Butenenitrile, 4-(4,4-dimethyl-1-piperidinyl)-2-methyl-

Comprehensive Overview of 2-Butenenitrile, 4-(4,4-dimethyl-1-piperidinyl)-2-methyl- (CAS No. 2138822-93-0)

2-Butenenitrile, 4-(4,4-dimethyl-1-piperidinyl)-2-methyl- (CAS No. 2138822-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrile derivative features a piperidinyl moiety, which is a common pharmacophore in drug design, enhancing its relevance in modern medicinal chemistry. Researchers are particularly interested in its potential applications as a building block for synthesizing bioactive molecules, given its ability to introduce both lipophilic and electronic effects into target structures.

The compound's molecular framework combines a butenenitrile backbone with a 4,4-dimethylpiperidine substituent, offering a balance of reactivity and stability. This makes it a versatile intermediate in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutics. Recent studies highlight its utility in catalyzed reactions, where it acts as a precursor for Michael acceptors or cross-coupling partners. Such applications align with the growing demand for sustainable and efficient synthetic methodologies in green chemistry.

In the context of user search trends, queries like "piperidine derivatives in drug discovery" or "nitrile-based intermediates" reflect the compound's industrial significance. Analysts note rising interest in CAS No. 2138822-93-0 due to its mention in patent literature for CNS-targeting agents, though specific therapeutic uses remain under investigation. Its structural similarity to known neuromodulators has also sparked discussions in academic forums, particularly regarding structure-activity relationships (SAR).

From a synthetic chemistry perspective, the compound's 2-methyl-4-substituted butenenitrile core allows for regioselective functionalization, a feature highly valued in parallel synthesis and combinatorial chemistry. Laboratories optimizing high-throughput screening protocols often explore such scaffolds to diversify compound libraries. Additionally, its physicochemical properties (e.g., logP, hydrogen bonding capacity) are frequently analyzed using computational models, addressing common search queries like "predicting solubility of nitrile compounds."

Environmental and regulatory considerations are another hotspot. While 2-Butenenitrile, 4-(4,4-dimethyl-1-piperidinyl)-2-methyl- is not classified as hazardous under major chemical inventories, its handling requires standard precautions for nitrile-containing substances. Safety data sheets emphasize proper ventilation and PPE, topics often searched alongside "lab safety for nitrile derivatives." The compound's biodegradability and eco-toxicity profile are also under scrutiny, reflecting the broader shift toward green synthetic routes.

In summary, CAS No. 2138822-93-0 represents a compelling case study in intermediate chemistry, bridging academic curiosity and industrial utility. Its dual role as a structural motif and reaction partner ensures sustained relevance, while ongoing research addresses user-driven questions about scalability, safety, and novel applications. As synthetic strategies evolve, this compound is poised to remain a keystone in the toolkit of chemists exploring next-generation molecular architectures.